Cas no 1806832-85-8 (Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806832-85-8
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860616
• Update Time: 2025-06-08

Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-7(16)3-6-2-5(4-14)8(11)9(15-6)10(12)13/h2,10H,3H2,1H3
• InChI Key： VFJYHXSZXPSZDN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)OC)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate

Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate: A Comprehensive Overview

Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate, identified by the CAS number 1806832-85-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, cyano, difluoromethyl, and acetate groups. The presence of these functional groups imparts the molecule with distinctive chemical properties, making it a valuable building block in organic synthesis.

The synthesis of Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate typically involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methods have enabled the efficient and selective formation of this compound, minimizing side reactions and enhancing yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The bromine and cyano groups are known to enhance bioavailability and pharmacokinetic properties, making this compound a valuable precursor for developing novel therapeutics. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. In particular, its ability to inhibit specific kinase enzymes has garnered significant attention in oncology research.

In the agrochemical sector, Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate has been investigated as a potential precursor for herbicides and insecticides. The difluoromethyl group contributes to the molecule's stability under environmental conditions, while the acetate group enhances its solubility in agricultural formulations. Recent field trials have demonstrated that derivatives of this compound exhibit excellent efficacy against broadleaf weeds and pests without causing significant harm to beneficial insects or soil microbiota.

Beyond its practical applications, this compound has also become a subject of interest in academic research due to its unique electronic properties. The pyridine ring serves as an electron-deficient aromatic system, which makes it an ideal candidate for exploring π–π interactions and supramolecular chemistry. Researchers have utilized this compound to construct self-assembled monolayers and nanoscale architectures with potential applications in sensors and electronic devices.

The development of green chemistry methodologies has further enhanced the appeal of Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate. Recent studies have focused on reducing the environmental footprint of its synthesis by employing biodegradable solvents and recyclable catalysts. For example, the use of enzyme-mediated transformations has been explored as a sustainable alternative to traditional chemical synthesis routes.

In conclusion, Methyl 3-bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806832-85-8) stands out as a versatile and multifaceted compound with wide-ranging applications across various industries. Its unique structure, coupled with advancements in synthetic methodologies and green chemistry practices, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.